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Compound of Interest

Compound Name: (Aminooxy)acetate

Cat. No.: B1218550

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals handling (Aminooxy)acetate. The following procedural
guidance is intended to ensure safe operational use and proper disposal.

Hazard Identification and Personal Protective
Equipment

(Aminooxy)acetate and its derivatives are known to cause skin irritation, serious eye irritation,
and may cause respiratory irritation.[1][2] Adherence to proper personal protective equipment
(PPE) protocols is mandatory to ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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. Required Specifications &
Protection Type . Purpose .
Equipment Best Practices
Must conform to EN
166 (EU) or ANSI
) ) Z87.1 (US) standards.
Safety Goggles with Protects against )
Eye and Face ) ) ) A face shield should
] Side Shields or Face splashes and airborne
Protection ) ) be worn over safety
Shield particles.

goggles when there is
a significant risk of
splashing.[3][4]

_ Chemical-Resistant
Hand Protection
Gloves

Prevents skin contact

with the chemical.

Nitrile or neoprene
gloves are
recommended.[3]
Gloves must be
inspected before use
and changed
immediately if

contaminated.[3][4]

Body Protection Laboratory Coat

Protects skin and
personal clothing from

spills.

A flame-resistant lab
coat should be worn.
For larger quantities
or increased risk of
splashing, a chemical-
resistant apron over
the lab coat is
advised.[3]

Respiratory Protection ~ Chemical Fume Hood

or Respirator

Prevents inhalation of

dust or aerosols.

All work should be
conducted in a
certified chemical
fume hood.[5] If a
fume hood is not
available, a NIOSH-
approved respirator

appropriate for the
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exposure level must

be used.
Protects feet from Shoes should be
Foot Protection Closed-Toe Shoes spills and falling made of a non-porous
objects. material.[4]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for safely preparing a stock solution of (Aminooxy)acetate
hydrochloride.

Materials:

» (Aminooxy)acetate hydrochloride solid

o Appropriate solvent (e.g., DMSO, Dimethylformamide, or aqueous buffer)[6]
» Calibrated balance

¢ Weighing paper or boat

e Spatula

o Appropriate volumetric flask and cap

o Pipettes and tips

» Vortex mixer or sonicator

Procedure:

o Preparation: Don all required PPE as specified in Table 1. Ensure the chemical fume hood is
operational and the work area is clean and free of clutter.

» Weighing: Tare the balance with a clean weighing paper or boat. Carefully weigh the desired
amount of (Aminooxy)acetate hydrochloride solid using a clean spatula. Avoid creating
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dust.

o Solubilization: Transfer the weighed solid to the volumetric flask. Add a portion of the desired
solvent to the flask, ensuring not to fill to the final volume.

o Dissolving: Cap the flask and gently swirl or vortex to dissolve the solid. If necessary, use a
sonicator to aid dissolution.

e Final Volume: Once the solid is completely dissolved, add the solvent to the flask until the
meniscus reaches the calibration mark.

e Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

o Storage: Transfer the stock solution to a clearly labeled and sealed storage container. Store
at -20°C for long-term stability.[6] Aqueous solutions are not recommended for storage for
more than one day.[6]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial to minimize risk and environmental
impact.

Workflow for Safe Handling and Disposal of (Aminooxy)acetate
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Workflow for Safe Handling and Disposal of (Aminooxy)acetate

s

Preparation

\

[ Don Appropriate PPE]

l

[Verify Fume Hood Operationj

-

Gather Materials

J

Proceed to Handling

/

Hangling
y

\

[Weigh (Aminooxy)acetatej

;

Dissolve in Solvent

Y

Store Solution Properly

/

Xﬁer/ Experiment

After Experiment

/

Solid Waste

Dispgsal

~

Liquid Waste

.

Dispose in Labeled
Hazardous Waste Container

fter Experiment

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (Aminooxy)acetate.
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Disposal Plan:

o Solid Waste: All contaminated solid waste, including gloves, weighing paper, and pipette tips,
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents must be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not dispose of

(Aminooxy)acetate solutions down the drain.[1]

e Decontamination: The work area in the fume hood should be thoroughly decontaminated

with an appropriate cleaning agent after each use.

o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office. Disposal must be made according to official

regulations.[1]

Quantitative Data

Table 2: Chemical and Physical Properties of (Aminooxy)acetic acid hydrochloride

Property

Value

Molecular Formula

C2HsNOs  ¥2HCI

Molecular Weight 109.3 g/mol [6]
Appearance Crystalline solid[6]
Purity >95%(6]

Storage Temperature -20°C[6]

Solubility in DMSO

Approximately 5 mg/mL][6]

Solubility in DMF

Approximately 2 mg/mL[6]

Solubility in PBS (pH 7.2)

Approximately 10 mg/mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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